Cas no 870260-08-5 (N-(4-chlorophenyl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(4-chlorophenyl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide
• CAS No: 870260-08-5
• MF: C₁₉H₂₁ClN₂O₃S
• MW: 392.899642705917
• CID: 5811359
• PubChem ID: 2666218
• Update Time: 2025-05-23

N-(4-chlorophenyl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS034041401
• N-(4-chlorophenyl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide
• N-(4-chlorophenyl)-4-methyl-3-(piperidin-1-ylsulfonyl)benzamide
• CHEMBL253671
• BDBM50234385
• Z28161999
• EN300-26867325
• 870260-08-5

• Inchi： 1S/C19H21ClN2O3S/c1-14-5-6-15(19(23)21-17-9-7-16(20)8-10-17)13-18(14)26(24,25)22-11-3-2-4-12-22/h5-10,13H,2-4,11-12H2,1H3,(H,21,23)
• InChI Key： BXKQFHCGDMDFFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1C=CC(C)=C(C=1)S(N1CCCCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 392.0961414g/mol
• Monoisotopic Mass: 392.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-chlorophenyl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide

Comprehensive Overview of N-(4-chlorophenyl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide (CAS No. 870260-08-5)

N-(4-chlorophenyl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide, with the CAS number 870260-08-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both piperidine and chlorophenyl moieties in its structure makes it a subject of interest for drug discovery and development.

In recent years, the demand for sulfonamide-based compounds has surged due to their potential applications in targeting various enzymes and receptors. Researchers are particularly intrigued by the piperidine-1-sulfonyl group, which is known to enhance binding affinity and selectivity in medicinal chemistry. The 4-chlorophenyl substituent further contributes to the compound's stability and lipophilicity, making it a promising candidate for further studies.

The compound's CAS No. 870260-08-5 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific inquiries. Users often look for information on its synthesis methods, physicochemical properties, and potential therapeutic applications. For instance, questions like "How is N-(4-chlorophenyl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide synthesized?" or "What are the solubility characteristics of CAS 870260-08-5?" are common in search engines.

From a structural perspective, the compound features a benzamide core linked to a piperidine sulfonyl group and a 4-chlorophenyl moiety. This unique arrangement is believed to influence its interactions with biological targets, such as enzymes involved in inflammatory pathways or metabolic processes. The methyl group at the 4-position of the benzene ring adds another layer of complexity, potentially affecting the compound's pharmacokinetic profile.

In the context of drug discovery, N-(4-chlorophenyl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide is often explored for its potential as a small-molecule inhibitor. Its ability to modulate protein-protein interactions or enzyme activity makes it a valuable tool for researchers investigating new therapeutic strategies. The compound's molecular weight and logP value are also critical parameters for those studying its bioavailability and drug-likeness.

Another area of interest is the compound's spectroscopic properties, including its NMR and mass spectra, which are essential for characterization and quality control. Analytical chemists frequently seek detailed spectral data to confirm the identity and purity of CAS 870260-08-5 in laboratory settings. Additionally, the compound's stability under various conditions is a topic of practical importance for storage and handling.

Given the growing emphasis on precision medicine and targeted therapies, N-(4-chlorophenyl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide aligns well with contemporary research trends. Its structural features make it a potential candidate for addressing unmet medical needs, particularly in areas like neurological disorders and metabolic diseases. The compound's mechanism of action and structure-activity relationships are active areas of investigation.

In summary, N-(4-chlorophenyl)-4-methyl-3-(piperidine-1-sulfonyl)benzamide (CAS No. 870260-08-5) represents a fascinating example of modern medicinal chemistry. Its multifaceted applications, from drug development to biochemical research, underscore its importance in the scientific community. As research progresses, this compound is likely to remain a focal point for innovation and discovery.